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This technical guide provides a comprehensive overview of the solubility of lead (Pb) in
aluminum (Al) across various temperatures. Due to the inherent immiscibility of these two
metals, particularly in the solid state, this guide focuses on the liquid-phase interactions, which
are critical for understanding alloy formation, microstructure, and potential applications. The
information is presented to be of maximum utility to professionals in research and development.

Introduction: The Immiscible Nature of the Al-Pb
System

The aluminum-lead system is a classic example of a monotectic alloy system, characterized by
a significant miscibility gap in the liquid state and negligible solubility in the solid state.[1][2]
This means that over a wide range of compositions and temperatures, the two metals will not
form a homogeneous liquid solution, but will instead separate into two distinct liquid phases: an
aluminume-rich liquid (L1) and a lead-rich liquid (L2).[3] This behavior is a consequence of the
large positive enthalpy of mixing between aluminum and lead atoms.

Upon cooling, these alloys undergo a monotectic reaction, where the aluminume-rich liquid (L1)
decomposes into solid aluminum (a-Al) and a lead-rich liquid (L2). This immiscibility presents
unique challenges and opportunities in materials science, particularly in the development of
self-lubricating bearing materials where a fine dispersion of lead in an aluminum matrix is
desired.
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Quantitative Solubility Data

The solubility of lead in liquid aluminum is limited and varies with temperature. The following
tables summarize the available experimental data on the compositions of the coexisting liquid
phases at different temperatures. It is important to note that slight variations in reported values
exist in the literature, which can be attributed to different experimental techniques and purities
of the starting materials.

Table 1: Solubility of Lead in Liquid Aluminum (Al-rich Phase, L1)

Temperature Temperature Solubility of Solubility of

(°C) (K) Pb in Al (wt. %) Pb in Al (at. %) Reference(s)
658.5 + 0.1 931.65 1.1 ~0.14 [4][5]

659.0 932.15 1.46 ~0.19

672 945.15 1.10 ~0.14 [6]

730 1003.15 - - [6]

748 1021.15 - - [6]

800 1073.15 1.70 ~0.22 [6]

1000 1273.15 ~10 ~1.3 [4][5]

Note: The value at 1000°C is mentioned as a colloidal suspension or emulsion rather than a
true solution.

Table 2: Composition of Coexisting Liquid Phases at the Monotectic Temperature

Phase Composition (wt. %) Reference(s)

Al-rich Liquid (L1) 98.9% Al - 1.1% Pb [4][5]

Pb-rich Liquid (Lz2)

Data for the precise composition of the Pb-rich liquid at the monotectic temperature is not
consistently available in the initial search results, reflecting its extremely high lead content.
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Table 3: Eutectic Composition

Eutectic Eutectic Composition (wt.
Reference(s)
Temperature (°C) Temperature (K) %)
99.979% Pb - 0.021%
326.8 + 0.1 600.95 [4][6]

Al

Experimental Protocols for Solubility Determination

The determination of phase boundaries in immiscible alloy systems like Al-Pb requires
specialized experimental techniques. The primary methods employed are thermal analysis and
the analysis of quenched samples.

Thermal Analysis

Thermal analysis techniques, such as Differential Thermal Analysis (DTA) and Differential
Scanning Calorimetry (DSC), are used to detect the temperatures at which phase

transformations occur.

o Principle: A sample of the alloy and a reference material are heated or cooled under identical
conditions. The temperature difference between the sample and the reference is monitored.
Phase transitions, such as melting or the monotectic reaction, are accompanied by the
absorption or release of heat, which is detected as a deviation in the temperature difference.

» Methodology:

o Sample Preparation: A series of Al-Pb alloys with varying compositions are prepared from

high-purity metals.

o Heating and Cooling Cycles: Each sample is placed in the DTA/DSC apparatus and
subjected to controlled heating and cooling cycles.

o Data Acquisition: The temperature of the sample is recorded as a function of time or
temperature.
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o Analysis: The resulting cooling curves are analyzed to identify thermal arrests or changes
in slope, which correspond to the liquidus, solidus, and monotectic temperatures. By
plotting these transition temperatures against the alloy composition, the phase diagram
can be constructed.

Quenching and Chemical Analysis

This method involves equilibrating the alloy at a specific temperature within the liquid miscibility
gap, followed by rapid quenching to preserve the high-temperature microstructure for room-
temperature analysis.

 Principle: By holding the alloy at a high temperature, the two immiscible liquid phases (L1
and L2) will separate due to density differences and reach equilibrium compositions. Rapidly
cooling (quenching) the sample "freezes" these compositions.

o Methodology:

o Alloy Preparation: An Al-Pb alloy of a composition that falls within the liquid miscibility gap
is prepared in a crucible made of a non-reactive material (e.g., graphite or silicon carbide).

o Equilibration: The crucible is heated in a furnace to the desired temperature and held for a
sufficient time (often several hours) to allow the two liquid layers to separate and reach
thermodynamic equilibrium.

o Quenching: The entire crucible is rapidly quenched in a suitable medium like iced water or
liquid nitrogen. This rapid cooling prevents significant changes in the composition of the
separated phases during solidification.

o Sample Sectioning and Analysis: The quenched ingot is sectioning. Samples are taken
from the regions corresponding to the two distinct layers.

o Compositional Analysis: The chemical composition of each phase is determined using
techniques such as Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-
AES), Atomic Absorption Spectroscopy (AAS), or micro-analytical techniques like
Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX).
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o lterative Process: This procedure is repeated at various temperatures to map out the
boundaries of the liquid miscibility gap.

Visualizations
Al-Pb Phase Diagram

The following diagram provides a schematic representation of the Aluminum-Lead phase
diagram, emphasizing the key features relevant to its solubility.
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Legend
Composition (wt. % Pb)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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